3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid

• IUPAC Name: 3-[(4-propan-2-ylphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C12H17NO4S/c1-9(2)10-3-5-11(6-4-10)18(16,17)13-8-7-12(14)15/h3-6,9,13H,7-8H2,1-2H3,(H,14,15)
• InChI Key: ZVJGFVCUXKOWII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NCCC(=O)O
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid, also known as PBA, is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. PBA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid is not fully understood. However, it has been proposed that this compound exerts its effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound may alter the expression of genes involved in various biological processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been found to increase the expression of antioxidant enzymes, which protect cells from oxidative stress. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid in lab experiments is its low toxicity. This compound has been found to be well-tolerated in animal studies, making it a safe candidate for further research. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid. One area of interest is its potential role in the treatment of cancer. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further investigation. Another area of interest is its potential role in the treatment of cystic fibrosis. This compound has been shown to improve the function of the cystic fibrosis transmembrane conductance regulator (CFTR), which is defective in individuals with cystic fibrosis. Further research is needed to determine the efficacy of this compound in the treatment of these and other diseases.
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. Its anti-inflammatory, antioxidant, and antidiabetic properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and determine its efficacy in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid involves the reaction of 4-isopropylbenzenesulfonyl chloride with 3-aminopropanoic acid in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

3-[4-(Propan-2-yl)benzenesulfonamido]propanoic acid has been extensively researched for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and antidiabetic properties. This compound has also been investigated for its role in the treatment of various diseases such as cancer, Alzheimer's disease, and cystic fibrosis.